Cas no 53451-87-9 (Benzenamine, N-phenyl-4-(trifluoromethyl)-)

• Product Name: Benzenamine, N-phenyl-4-(trifluoromethyl)-
• CAS No: 53451-87-9
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• MDL: MFCD01318715
• CID: 357222
• PubChem ID: 11160732
• Update Time: 2025-11-02

Benzenamine, N-phenyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-phenyl-4-(trifluoromethyl)-
• N-phenyl-4-(trifluoromethyl)aniline
• SB80859
• PCBLLVOSVHORQA-UHFFFAOYSA-N
• SCHEMBL503225
• 3-Trifluoromethyldiphenylamine
• DTXSID50457303
• 53451-87-9

• MDL： MFCD01318715
• Inchi： 1S/C13H10F3N/c14-13(15,16)10-6-8-12(9-7-10)17-11-4-2-1-3-5-11/h1-9,17H
• InChI Key： PCBLLVOSVHORQA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 237.0766
• Monoisotopic Mass: 237.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on Benzenamine, N-phenyl-4-(trifluoromethyl)-

Comprehensive Guide to Benzenamine, N-phenyl-4-(trifluoromethyl)- (CAS No. 53451-87-9): Properties, Applications, and Market Insights

Benzenamine, N-phenyl-4-(trifluoromethyl)-, with the CAS number 53451-87-9, is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic amine derivative is characterized by its unique molecular structure, which includes a trifluoromethyl group attached to a phenyl ring. The presence of this functional group enhances the compound's reactivity and makes it a valuable intermediate in various synthetic processes. Researchers and industry professionals often refer to this compound by its systematic name or its CAS registry number, ensuring precise identification in scientific literature and commercial transactions.

The chemical properties of N-phenyl-4-(trifluoromethyl)aniline (an alternative name for this compound) are influenced by the electron-withdrawing nature of the trifluoromethyl group. This group significantly affects the compound's solubility, stability, and reactivity, making it particularly useful in organic synthesis and pharmaceutical applications. The compound typically appears as a light yellow to brown crystalline solid, with a molecular formula of C13H10F3N. Its molecular weight is approximately 237.22 g/mol, and it exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane.

One of the most prominent applications of Benzenamine, N-phenyl-4-(trifluoromethyl)- is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various drug candidates. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative particularly valuable. Recent studies have explored its potential in developing anti-inflammatory agents, CNS-active compounds, and anticancer drugs. The compound's versatility has also led to its use in material science, particularly in the development of advanced polymers and liquid crystal materials.

From a market perspective, the demand for CAS 53451-87-9 has been steadily increasing, driven by the growing pharmaceutical and specialty chemicals sectors. Manufacturers and suppliers are focusing on developing efficient synthesis routes to meet this rising demand while maintaining high purity standards. The compound's price and availability can vary depending on purity levels (typically ranging from 95% to 99%) and order quantities. Current market trends indicate a particular interest in custom synthesis services for this compound, as researchers seek tailored solutions for their specific applications.

Environmental and safety considerations for handling N-phenyl-4-(trifluoromethyl)benzenamine are important aspects for laboratory and industrial users. While not classified as highly hazardous, standard precautions for handling aromatic amines should be followed, including the use of personal protective equipment and proper ventilation. The compound's environmental fate and toxicity profile are areas of ongoing research, particularly in light of increasing regulatory scrutiny on fluorinated organic compounds.

Recent advancements in synthetic chemistry have opened new possibilities for utilizing 53451-87-9 in innovative applications. For instance, its incorporation into metal-organic frameworks (MOFs) has shown promise in gas storage and separation technologies. Additionally, the compound's potential in agrochemical development is being explored, particularly in creating novel pesticides and herbicides with improved efficacy and environmental profiles.

For researchers and procurement specialists searching for information on this compound, common queries include "synthesis of N-phenyl-4-(trifluoromethyl)aniline", "suppliers of CAS 53451-87-9", and "applications of trifluoromethyl-substituted anilines". These search trends reflect the practical needs of professionals working with this specialty chemical. The compound's unique properties continue to make it a subject of interest in both academic research and industrial applications.

Quality control is a critical factor when working with Benzenamine, N-phenyl-4-(trifluoromethyl)-. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify purity and identity. Storage recommendations generally include keeping the compound in a cool, dry place, protected from light and moisture to maintain stability over extended periods.

The future outlook for this compound appears promising, with potential expansions into emerging fields such as organic electronics and renewable energy materials. As synthetic methodologies continue to advance and the understanding of structure-activity relationships deepens, CAS 53451-87-9 is likely to find even broader utility across multiple scientific and industrial domains.